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Compound of Interest

Compound Name: ELR510444

Cat. No.: B612144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ELR510444 is a potent, novel small molecule that functions as a microtubule disruptor.[1][2][3]

It exerts its anticancer effects by binding to the colchicine-binding site on β-tubulin, which leads

to the depolymerization of microtubules.[1][4][5] This disruption of the microtubule network

results in mitotic arrest and ultimately induces apoptosis in cancer cells.[1][3] Furthermore,

ELR510444 has been shown to inhibit hypoxia-inducible factor (HIF)-1α and HIF-2α,

suggesting it possesses both anti-angiogenic and vascular disrupting properties.[6][7][8] This

document provides detailed protocols for the preparation of ELR510444 stock solutions using

dimethyl sulfoxide (DMSO) for in vitro and in vivo research applications.

Quantitative Data Summary
A compilation of the key quantitative data for ELR510444 is presented in the table below for

easy reference.
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Property Value Source

Molecular Weight 368.47 g/mol [9][10]

Molecular Formula C₁₉H₁₆N₂O₂S₂ [9][10]

CAS Number 1233948-35-0 [9]

Appearance Light yellow to yellow solid [9]

Solubility in DMSO ≥ 37 mg/mL (≥ 100.42 mM) [9]

IC₅₀ (MDA-MB-231 cells) 30.9 nM [1][2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[9]

Storage (in DMSO)
-80°C for 2 years; -20°C for 1

year
[9]

Experimental Protocols
Materials

ELR510444 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM Stock Solution of
ELR510444 in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.
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Preparation: Before handling, allow the vial of ELR510444 powder to equilibrate to room

temperature to prevent condensation. Ensure a sterile working environment, such as a

laminar flow hood.

Weighing: Accurately weigh out a specific amount of ELR510444 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.6847 mg of ELR510444.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 368.47 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 368.47 g/mol x 0.001 L = 0.0036847 g = 3.6847

mg

Dissolution: Add the weighed ELR510444 powder to a sterile microcentrifuge tube. Add the

calculated volume of DMSO to the tube. In this example, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid

dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile cryovials.[11] Store the aliquots at -20°C or -80°C for long-term stability.[9]

[11]

Working Solution Preparation: For cell-based assays, dilute the stock solution in the

appropriate cell culture medium to the desired final concentration immediately before use. It

is crucial to ensure that the final concentration of DMSO in the culture medium is low,

typically less than 0.5%, to avoid solvent-induced cytotoxicity.[11][12] A vehicle control

(medium with the same final concentration of DMSO) should always be included in

experiments.
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Experimental Workflow for ELR510444 Stock Solution
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Caption: Workflow for preparing ELR510444 stock solution.
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Signaling Pathway of ELR510444 Action
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Caption: ELR510444 mechanism of action on microtubules and HIF signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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